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Compound of Interest

Compound Name: 3-Methoxy-2-butanol

Cat. No.: B1605144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-2-butanol is a versatile organic compound recognized for its utility as a solvent and

a synthetic intermediate.[1][2] With a molecular formula of C5H12O2 and a molecular weight of

104.15 g/mol , this methoxy alcohol possesses a unique combination of a hydroxyl group and

an ether linkage, contributing to its distinct physical and chemical properties.[1][2] These

characteristics make it a subject of interest for various applications in organic synthesis,

particularly in the pharmaceutical and fine chemical industries. This document provides a

comprehensive overview of its applications, supported by available data and generalized

experimental protocols.

Physicochemical Properties
A thorough understanding of a solvent's properties is crucial for its effective application in

organic synthesis. The key physicochemical properties of 3-methoxy-2-butanol are

summarized in the table below.
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Property Value Reference

Molecular Formula C5H12O2 [1][3][4]

Molecular Weight 104.15 g/mol [1][3][4]

CAS Number 53778-72-6 [3][4]

Appearance Clear, colorless liquid [1]

Boiling Point 157 °C [5]

Melting Point -85 °C [5]

Density 0.92 g/cm³

Flash Point 67 °C [5]

Solubility
Miscible with water and

common organic solvents
[6][7]

Applications in Organic Synthesis
While 3-methoxy-2-butanol is widely used in the formulation of paints, coatings, and

adhesives, its application as a solvent in organic synthesis is an area of growing interest.[1][6]

Its utility as a building block in the synthesis of pharmaceuticals and agrochemicals has also

been noted.[1]

Solvent Characteristics
3-Methoxy-2-butanol exhibits good dissolving power for a variety of natural and synthetic

resins, including nitrocellulose, polyvinyl butyrals, and various formaldehyde resins.[7] Its

miscibility with both water and common organic solvents makes it a versatile medium for a

range of chemical transformations.[6][7] As a low-volatility solvent, it shares some advantages

with n-butanol, such as improving brushability and flow in lacquer formulations.[5]

Potential Reaction Classes
Based on its chemical structure—a secondary alcohol and an ether—3-methoxy-2-butanol
has the potential to be employed in various reaction types. However, it is crucial to consider the

reactivity of its hydroxyl group.
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Reactions Tolerating Protic Solvents: Due to the presence of the hydroxyl group, 3-methoxy-
2-butanol is suitable for reactions that are compatible with protic solvents. These may

include certain types of reductions, nucleophilic substitutions, and some catalytic

hydrogenations.

Limitations: The acidic proton of the hydroxyl group makes 3-methoxy-2-butanol unsuitable

as a solvent for reactions involving organometallic reagents that are strong bases, such as

Grignard reagents or organolithiums. These reagents would be quenched by the solvent.

Experimental Protocols
Detailed experimental protocols for the use of 3-methoxy-2-butanol as a primary solvent in a

wide array of specific organic reactions are not extensively documented in publicly available

literature. However, a general protocol for evaluating its suitability as a solvent for a given

reaction is provided below.

General Protocol for Solvent Screening in an Organic
Reaction
This protocol outlines a systematic approach to assess the performance of 3-methoxy-2-
butanol as a solvent for a generic organic reaction.
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Preparation

Reaction Setup Monitoring & Workup

Analysis

Select Reactants

Charge Reactants, Catalyst, and Solvent

Select Catalyst (if any)

3-Methoxy-2-butanol

Assemble Reaction Vessel Set Temperature and Stirring Monitor Progress (TLC, GC, etc.) Quench Reaction
Reaction Complete

Extract Product Purify Product (Chromatography, etc.)

Calculate Yield

Characterize Product (NMR, MS, etc.)
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Consider 3-Methoxy-2-butanol as Solvent

Are reactants and reagents compatible with a protic solvent?

Are all components soluble?

Yes

Select an alternative aprotic solvent

No (e.g., Grignard)

Is the boiling point (157 °C) suitable for the reaction temperature?

Yes

Consider alternative solvent or mixed solvent system

No

Proceed with small-scale test reaction

Yes No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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